Ethyl 2-amino-4-(bromomethyl)-5-(methylcarbamoyl)thiophene-3-carboxylate

• IUPAC Name: ethyl 2-amino-4-(bromomethyl)-5-(methylcarbamoyl)thiophene-3-carboxylate
• InChI: InChI=1S/C10H13BrN2O3S/c1-3-16-10(15)6-5(4-11)7(9(14)13-2)17-8(6)12/h3-4,12H2,1-2H3,(H,13,14)
• InChI Key: WBUAVYXARTZLKY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1CBr)C(=O)NC)N
• Molecular Formula: C10H13BrN2O3S
• Molecular Weight: 321.19 g/mol

Description

Ethyl-2-amino-4-methyl thiophene-3-carboxylate (EAMC) is a derivative of 2-aminothiophenes. It has been synthesized, characterized, and investigated quantum chemically.

Synthesis Analysis

EAMC was synthesized and then characterized using different spectroscopic methods like NMR (1 H-NMR and 13 C-NMR), FT-IR, and UV-Visible.

Molecular Structure Analysis

The B3LYP method and 6-311++G (d,p) basis set were employed for optimization of molecular structure and calculation of wave numbers of normal modes of vibrations and various other important parameters. Calculated bond lengths and angles were compared with the experimental bond lengths and Bond Angle Parameters.

Chemical Reactions Analysis

The HOMO/LUMO energy gap emphasizes adequate charge transfer happening within the molecule. A study of donor-acceptor interconnections was done via NBO analysis. The Fukui function analysis showed possible sites for attacks by different substituents.

Physical And Chemical Properties Analysis

MEP surface analysis was done to demonstrate charge distribution and reactive areas qualitatively in the molecule. The degree of relative localization of electrons was analyzed via ELF Diagram.

Mechanism of Action

The molecular docking was done with 7 different protein receptors on the molecule to find the best ligand-protein interactions. Molecular dynamic simulations and MMGBSA calculations were also carried out to find out the best binding of the ligand with the protein.

Future Directions

The research on EAMC is ongoing, and future studies may focus on further understanding its properties and potential applications.